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Compound of Interest

Compound Name: (+)-Strigone

Cat. No.: B15195339

For researchers, scientists, and drug development professionals, ensuring safe and compliant
handling of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for the handling of (+)-Strigone, including personal protective
equipment (PPE) recommendations, procedural guidance for safe use, and disposal plans.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is the first line of defense against
potential exposure to (+)-Strigone. The following table summarizes the recommended PPE
based on the Safety Data Sheet (SDS).
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Body Part Recommended Protection Specifications

) Chemically resistant gloves
Hands Protective gloves
should be worn.

Safety glasses with side-
Eyes/Face Eye and face protection shields or a face shield are

necessary.

Use a respirator when working
) ) ) in areas with insufficient
Respiratory Respiratory protection o _
ventilation or when dust is

generated.

A lab coat or other protective
Body Protective clothing clothing should be worn to

prevent skin contact.

Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to minimize risks. Always work in
a well-ventilated area, preferably under a chemical fume hood. Avoid inhaling the substance or
allowing it to come into contact with skin and eyes. Do not eat, drink, or smoke in the laboratory
where (+)-Strigone is handled.

Storage: Keep the container tightly closed in a dry and well-ventilated place. It should be stored
locked up or in an area accessible only to qualified and authorized personnel. Note that (+)-
Strigone is sensitive to air and light.

Emergency Procedures and First Aid

In the event of exposure, immediate action is crucial. The following table outlines the initial first
aid measures to be taken.
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing has
Inhalation stopped, provide artificial respiration. Seek

immediate medical attention.

) Immediately remove all contaminated clothing.
Skin Contact ) ) )
Rinse the affected skin area with plenty of water.

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o

do. Continue rinsing and consult an

ophthalmologist.

Do NOT induce vomiting. Rinse mouth with

Ingestion . . . :
water and seek immediate medical advice.

Disposal Plan

Proper disposal of (+)-Strigone and any contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance. All waste materials should be
disposed of at an approved waste disposal plant. It is the responsibility of the user to determine
if the waste meets the criteria for hazardous waste at the time of disposal, in accordance with
federal, state, and local regulations[1].

Experimental Workflow: Handling and Disposal of
(+)-Strigone

The following diagram outlines the standard operational procedure for safely handling and
disposing of (+)-Strigone in a laboratory setting.
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Caption: Workflow for Safe Handling and Disposal of (+)-Strigone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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